Methyl 3-hydroxybicyclo[1.1.1]pentane-1-carboxylate

• IUPAC Name: methyl 3-hydroxybicyclo[1.1.1]pentane-1-carboxylate
• InChI: InChI=1S/C7H10O3/c1-10-5(8)6-2-7(9,3-6)4-6/h9H,2-4H2,1H3
• InChI Key: RAUBVFRZOUPDOQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C12CC(C1)(C2)O
• Molecular Formula: C7H10O3
• Molecular Weight: 142.15 g/mol
• CAS No.: 2092825-26-6

Description

Methyl 3-hydroxybicyclo[1.1.1]pentane-1-carboxylate is a useful research compound. Its molecular formula is C7H10O3 and its molecular weight is 142.15 g/mol. The purity is usually 95%.
The exact mass of the compound this compound, 95% is 142.062994177 g/mol and the complexity rating of the compound is 177. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

Methyl 3-hydroxybicyclo[1.1.1]pentane-1-carboxylate has been a focus of research for its unique chemical structure and potential applications. In one study, the synthesis and ring-opening reactions of a related compound, methyl 2-silabicyclo[2.1.0]pentane-1-carboxylate, were explored, showing the versatility of bicyclic compounds in chemical synthesis (Maas et al., 2004). This work demonstrates the potential for creating diverse compounds from bicyclic frameworks, which could be relevant for the development of novel pharmaceuticals or materials.

Application in Medicinal Chemistry

This compound's rigid structure makes it an interesting scaffold for medicinal chemistry. The synthesis of 3-aminobicyclo[1.1.1]pentane-1-carboxylic acid derivatives from [1.1.1]propellane, highlighted in research, shows the incorporation of this bicyclic structure into peptides, potentially offering new avenues for drug development (Pätzel et al., 2004). These findings suggest the compound's utility in creating biologically active molecules with enhanced stability and specificity.

Innovative Strategies in Organic Synthesis

Recent studies have explored the enantioselective C–H functionalization of bicyclo[1.1.1]pentanes (BCPs), including derivatives of this compound. This approach enables the synthesis of chiral substituted BCPs, which are valuable in the development of pharmaceuticals due to their metabolic stability and potential as bioisosteres (Garlets et al., 2020). Such research demonstrates the compound's significance in creating novel, biologically relevant molecules.

Exploration in High Energy Density Materials

The theoretical studies on polynitrobicyclo[1.1.1]pentanes, including derivatives of this compound, aim to identify novel high energy density materials (HEDMs) for defense applications. These studies suggest that compounds with more than two nitro groups, built on a bicyclo[1.1.1]pentane framework, exhibit high heat of formation and density, indicating their potential as HEDMs (Ghule et al., 2011). This research highlights the broader applicability of this compound derivatives beyond pharmaceuticals, extending into materials science.